Cas no 1790210-38-6 (3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea)
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-3-phenylurea
- 1-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3-phenylurea
- 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea
-
- Inchi: 1S/C15H19N3O2/c1-18-11-5-8-13(18)14(19)9-10-16-15(20)17-12-6-3-2-4-7-12/h2-8,11,14,19H,9-10H2,1H3,(H2,16,17,20)
- InChI Key: XDAOJGNVYCXBCT-UHFFFAOYSA-N
- SMILES: O([H])C([H])(C1=C([H])C([H])=C([H])N1C([H])([H])[H])C([H])([H])C([H])([H])N([H])C(N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 306
- XLogP3: 0.9
- Topological Polar Surface Area: 66.3
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6507-6159-2μmol |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea |
1790210-38-6 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6507-6159-5μmol |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea |
1790210-38-6 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6507-6159-1mg |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea |
1790210-38-6 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6507-6159-2mg |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea |
1790210-38-6 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6507-6159-3mg |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea |
1790210-38-6 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6507-6159-4mg |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea |
1790210-38-6 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6507-6159-5mg |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea |
1790210-38-6 | 5mg |
$103.5 | 2023-09-08 |
3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea
Professional Introduction to Compound with CAS No. 1790210-38-6 and Product Name: 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea
The compound identified by the CAS number 1790210-38-6 and the product name 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The molecular structure incorporates a phenylurea moiety linked to a propyl chain that is further substituted with a 1-methyl-1H-pyrrol-2-yl group, creating a complex and multifaceted chemical entity.
Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of the pyrrolidine ring in this compound is particularly noteworthy, as it is a common structural motif found in biologically active molecules. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in this compound, featuring a hydroxy group and a methyl group, may contribute to its unique pharmacological properties.
The phenylurea moiety is another critical component of this compound, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature makes phenylurea derivatives valuable candidates for drug development, as they can be engineered to exhibit high selectivity and affinity for specific biological targets. In the context of contemporary research, compounds containing phenylurea groups have been explored for their potential in treating a range of diseases, including inflammatory disorders and neurological conditions.
One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their dysfunction is often associated with various diseases. By targeting specific enzymes, therapeutic agents can exert their effects with high precision. The structural features of 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea suggest that it may interact with enzymes involved in metabolic pathways or signal transduction cascades. Such interactions could lead to novel therapeutic strategies for conditions where enzyme dysregulation plays a key role.
Furthermore, the compound's molecular architecture may also contribute to its ability to cross biological membranes, a crucial property for any potential drug candidate. The balance between hydrophilic and hydrophobic regions in the molecule can influence its solubility and permeability, factors that are critical for drug absorption and distribution within the body. The presence of both polar (hydroxy group) and non-polar (methyl group) substituents may enhance its bioavailability while allowing it to interact effectively with biological targets.
In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural complexity of 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea makes it an ideal candidate for these approaches, as its unique features can be systematically analyzed to predict its biological activity. Recent studies have demonstrated that machine learning algorithms can effectively predict the binding affinity of small molecules to biological targets, providing a powerful means for prioritizing compounds for further investigation.
The synthesis of this compound represents another area of interest within organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structural motif. Advances in synthetic methodologies have enabled chemists to construct complex molecules with high precision, often under mild conditions that preserve functional group integrity. This has opened up new possibilities for designing molecules with tailored pharmacological properties.
From a medicinal chemistry perspective, the optimization of lead compounds like 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea is essential for developing effective therapeutics. Structural modifications can fine-tune pharmacokinetic and pharmacodynamic properties, leading to improved efficacy and reduced side effects. The combination of experimental synthesis with computational modeling provides a robust framework for guiding these optimization efforts.
The broader implications of this compound extend beyond individual therapeutic applications. Its discovery underscores the importance of exploring novel chemical entities in the quest for new treatments. As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with these systems in meaningful ways. The continued development of compounds like 1790210-38-6 holds promise for addressing unmet medical needs across various disease areas.
In conclusion, the compound identified by CAS number 1790210-38-6 and named 3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenoel urea represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in drug discovery efforts. As research progresses, this compound and others like it will continue to play a crucial role in developing innovative treatments for human disease.
1790210-38-6 (3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1-phenylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)